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Compound of Interest |

Compound Name: 2-Nitro-9-fluorenone
CAS No.: 3096-52-4
Cat. No.: B187283
- 7

Executive Safety Brief

Do not treat 2-Nitro-9-fluorenone (2-NF) as a standard organic reagent. While the parent
compound (9-fluorenone) is primarily an irritant, the addition of the nitro group at the C2
position significantly alters its toxicological profile. Nitro-PAHs (Polycyclic Aromatic
Hydrocarbons) are well-documented bacterial mutagens (Ames test positive) and suspected
human genotoxins [1].

Core Directive: All disposal procedures must aim for complete thermal destruction
(incineration). Under no circumstances should this compound enter municipal water systems or
be disposed of in standard trash, regardless of quantity.

Physicochemical & Hazard Profile

Understanding the "why" behind the disposal protocols is essential for compliance. 2-NF is
lipophilic and persistent, meaning it bioaccumulates rather than diluting in water.
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Property Data Operational Implication
CAS Number 3096-52-4 Use for specific waste labeling.
] ) High dust potential; use static-
Physical State Yellow Solid / Powder
free tools.
- Insoluble in water; Soluble in Rinsing with water alone is
Solubility ) i
DCM, Acetone, Toluene ineffective.
o ] Mutagenic photoproduct
GHS Classification Warning _
potential.
Irritating to eyes, skin,
Hazard Codes H315, H319, H335 )
respiratory system.
o - ) Store in amber vials; waste
Reactivity Sensitive to UV light

must be opaque.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound)

Context: Expired reagents, weighing boat residues, or spill cleanup materials.

o Containment: Do not place loose powder directly into a waste drum. Place the material into a
sealable polyethylene bag or a screw-top jar.

e Segregation: Segregate from strong oxidizers (e.g., perchlorates, nitrates) to prevent
potential nitrated-compound instability.

o Labeling: Apply a hazardous waste label with the following specific text:

o

Chemical Name: 2-Nitro-9-fluorenone([1]

o

Hazard Checkbox: Toxic / Irritant / Suspected Mutagen|[2]

[¢]

Note: "Nitro-PAH Solid — For Incineration Only"

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
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Context: 2-NF dissolved in organic solvents (DCM, Acetone, Methanol).
e Solvent Compatibility Check:
o Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.
o Non-Halogenated Stream: If dissolved in Acetone, Methanol, or Ethyl Acetate.

» Precipitation Warning: If mixing waste streams, ensure 2-NF does not precipitate out of
solution, which can create "hot spots" of solid sludge at the bottom of the drum.

e No Drain Disposal: Strictly prohibited. 2-NF is toxic to aquatic life with long-lasting effects.[3]
[4]

C. Contaminated Glassware & Tools

Context: Flasks, spatulas, and stir bars.

e Primary Rinse: Rinse glassware with a solvent in which 2-NF is highly soluble (Acetone or
DCM). Collect this rinse into the appropriate liquid waste container.

e Secondary Wash: Wash with an industrial surfactant (e.g., Alconox) and water.

 Verification: Under UV light (365 nm), check for fluorescence. 2-NF derivatives often
fluoresce; if residue remains, repeat the solvent rinse.

Emergency Spill Management

Causality: Dry sweeping creates dust aerosols, increasing inhalation risk of a mutagenic
substance.

o Evacuate & Ventilate: Clear the immediate area.

e PPE Upgrade: Wear double nitrile gloves, lab coat, and an N95 (or P100) respirator if
powder is airborne.

o Wet Method Cleanup:

o Cover the spill with paper towels.
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o Dampen towels with Acetone or Methanol (do not flood).

o Wipe inward from the periphery to the center.

o Disposal: Place all contaminated towels and gloves into a sealed hazardous waste bag (See
Section 3A).

Waste Stream Decision Matrix (Visual Workflow)
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Waste Generation:
2-Nitro-9-fluorenone

Determine Physical State

Dry Material In Solution

Solid Waste Liquid Waste

(Powder, Spill Debris) (Solutions) Sellapasiisletas

Double Bag or

Seal in Jar Identify Primary Solvent Solvent Rinse (Acetone)

Contains Halogens \ No Halogens

Label: 'Toxic Solid' Halogenated Stream Non-Halogenated Stream Collect Rinsate as
(Destruction: Incineration) (DCM, Chloroform) (Acetone, MeOH, EtAc) Liquid Waste

e

Label: ‘Toxic Organic Waste'
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Figure 1: Decision matrix for segregating 2-Nitro-9-fluorenone waste streams to ensure
regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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